Cas no 132739-31-2 (Propanol,[2-(1,1-dimethylethoxy)methylethoxy]-)

• Product Name: Propanol,[2-(1,1-dimethylethoxy)methylethoxy]-
• CAS No: 132739-31-2
• MF: C₁₀H₂₂O₃
• MW: 190.279883861542
• CID: 219264
• Update Time: 2025-05-20

Propanol,[2-(1,1-dimethylethoxy)methylethoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanol,[2-(1,1-dimethylethoxy)methylethoxy]-
• 3-[1-[(2-methylpropan-2-yl)oxy]propan-2-yloxy]propan-1-ol
• 3-[(1-tert-butoxypropan-2-yl)oxy]propan-1-ol
• Dipropylene glycol mono-tert-butyl ether
• Propanol, (2-(1,1-dimethylethoxy)methylethoxy)-
• 2-(1,1-dimethylethoxy)methylethoxy-propano
• 2-(1,1-DIMETHYLETHOXY)METHYLETHOXY]PROPANOL
• Dipropylene Glycol Tertiary Butyl Ether(DPTB)
• Propanol, 2-(1,1-dimethylethoxy)methylethoxy-
• propanol,[2-(1,1-dimethyl-ethoxy)methlyethoxyl]-
• di(propylene glycol) tert-butyl ether, mixture of isomers
• Dipropyleneglycol mono-tert-butyl ether
• DI(PROPYLENE GLYCOL) TERT-BUTYL ETHER, 99%, MIXTURE OF ISOMERS

• Inchi： 1S/C10H22O3/c1-8(6-11)12-7-9(2)13-10(3,4)5/h8-9,11H,6-7H2,1-5H3
• InChI Key： GYIXQTJAIAZSHP-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)OC(C)COC(C)CO

Computed Properties

• Exact Mass: 190.15696
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Density: 0.897 g/mL at 25 °C(lit.)
• Boiling Point: 220-222 °C(lit.)
• Flash Point: 190 °F
• Refractive Index: n20/D 1.424(lit.)
• PSA: 38.69
• Vapor Pressure: 0.07 mm Hg ( 25 °C)

Propanol,[2-(1,1-dimethylethoxy)methylethoxy]- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Propanol,[2-(1,1-dimethylethoxy)methylethoxy]-

Comprehensive Overview of Propanol,[2-(1,1-dimethylethoxy)methylethoxy]- (CAS No. 132739-31-2)

Propanol,[2-(1,1-dimethylethoxy)methylethoxy]-, with the CAS No. 132739-31-2, is a specialized organic compound widely utilized in industrial and research applications. This chemical, often referred to as a branched ether-alcohol derivative, exhibits unique physicochemical properties that make it valuable in formulations requiring solubility enhancement, surface activity, or controlled reactivity. Its molecular structure combines a propanol backbone with ether-linked 1,1-dimethylethoxy and methylethoxy groups, contributing to its versatility.

In recent years, the demand for high-performance solvents and eco-friendly additives has surged, driven by industries such as coatings, adhesives, and electronics. Propanol,[2-(1,1-dimethylethoxy)methylethoxy]- aligns with these trends due to its balanced polarity and low volatility, addressing concerns about VOC emissions and workplace safety. Researchers frequently explore its potential as a green alternative to traditional solvents, particularly in water-based formulations where its miscibility and stability are advantageous.

The synthesis of CAS No. 132739-31-2 involves multi-step etherification reactions, often catalyzed by acid or base conditions. Industrial-scale production emphasizes atom efficiency and waste minimization, reflecting the growing emphasis on sustainable chemistry. Analytical techniques like GC-MS and NMR spectroscopy are critical for quality control, ensuring the absence of byproducts that could affect downstream applications.

One of the most searched questions regarding this compound is: "What are the industrial uses of Propanol,[2-(1,1-dimethylethoxy)methylethoxy]-?". Its primary applications include:

• As a coalescing agent in latex paints, improving film formation without compromising drying time.
• In inkjet printing formulations, where it adjusts viscosity and prevents nozzle clogging.
• As a reaction medium for pharmaceuticals, facilitating selective synthesis while maintaining mild conditions.

Environmental and regulatory considerations are paramount for users of CAS No. 132739-31-2. While not classified as hazardous under major regulatory frameworks (e.g., REACH or EPA), proper handling guidelines recommend personal protective equipment (PPE) to avoid prolonged exposure. The compound's biodegradability profile and low bioaccumulation potential make it a candidate for green chemistry certifications, a topic gaining traction in corporate sustainability reports.

Emerging research highlights the role of Propanol,[2-(1,1-dimethylethoxy)methylethoxy]- in energy storage systems. Its ability to modify electrolyte properties in lithium-ion batteries has been investigated, particularly for enhancing thermal stability—a critical factor for electric vehicle (EV) batteries. This aligns with global searches for "advanced battery solvents" and "next-gen electrolyte additives."

Storage and stability are frequently queried aspects. The compound should be kept in airtight containers away from oxidizing agents and high temperatures. Shelf-life studies indicate negligible degradation under recommended conditions (20–25°C, <60% humidity), though periodic HPLC analysis is advised for long-term storage.

In conclusion, Propanol,[2-(1,1-dimethylethoxy)methylethoxy]- (CAS No. 132739-31-2) represents a intersection of performance and sustainability. Its adaptability across industries—from paints to energy storage—positions it as a compound of enduring relevance, especially as markets prioritize low-impact chemicals and circular economy principles.